Cas no 2361643-60-7 (N,N-Dimethyl-3-(methylsulfonimidoyl)propan-1-amine;dihydrochloride)

• Product Name: N,N-Dimethyl-3-(methylsulfonimidoyl)propan-1-amine;dihydrochloride
• CAS No: 2361643-60-7
• MF: C₆H₁₈Cl₂N₂OS
• MW: 237.190918445587
• CID: 4786931
• Update Time: 2025-05-21

N,N-Dimethyl-3-(methylsulfonimidoyl)propan-1-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-3-(methylsulfonimidoyl)propan-1-amine;dihydrochloride

• Inchi： 1S/C6H16N2OS.2ClH/c1-8(2)5-4-6-10(3,7)9;;/h7H,4-6H2,1-3H3;2*1H
• InChI Key： HFJNVIMDBQISFK-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C)(CCCN(C)C)(=N)=O

Computed Properties

• Exact Mass: 236.0516898 g/mol
• Monoisotopic Mass: 236.0516898 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5
• Molecular Weight: 237.19

Additional information on N,N-Dimethyl-3-(methylsulfonimidoyl)propan-1-amine;dihydrochloride

Introduction to N,N-Dimethyl-3-(methylsulfonimidoyl)propan-1-amine;Dihydrochloride (CAS No. 2361643-60-7)

N,N-Dimethyl-3-(methylsulfonimidoyl)propan-1-amine;Dihydrochloride, a compound with the chemical identifier CAS No. 2361643-60-7, has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, belonging to the class of sulfonimidoyl derivatives, exhibits a complex molecular architecture that has piqued the interest of chemists and biologists alike. The presence of both dimethylamino and methylsulfonimidoyl functional groups imparts distinct reactivity and potential biological activity, making it a valuable candidate for further investigation.

In recent years, the study of sulfonimidoyl compounds has seen considerable advancements, particularly in their application as intermediates in drug synthesis. The structural motif of N,N-Dimethyl-3-(methylsulfonimidoyl)propan-1-amine;Dihydrochloride is particularly noteworthy for its ability to participate in various chemical transformations, including nucleophilic substitution and condensation reactions. These properties make it a versatile building block for the development of novel therapeutic agents.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. Improved solubility often translates to better bioavailability and efficacy, making this salt form particularly attractive for drug formulation. Current research is exploring its potential as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammatory disorders.

One of the most exciting areas of research involving N,N-Dimethyl-3-(methylsulfonimidoyl)propan-1-amine;Dihydrochloride is its role in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By designing molecules that specifically interact with these kinases, researchers aim to develop drugs that can modulate these pathways effectively. The sulfonimidoyl group in this compound offers a unique binding site that can be exploited to create high-affinity kinase inhibitors.

Recent studies have also highlighted the compound's potential in the field of medicinal chemistry. Researchers have been exploring its derivatives to identify more potent and selective inhibitors. The dimethylamino group provides a hydrogen bond acceptor site, which can be crucial for stabilizing interactions with biological targets. Additionally, the methylsulfonimidoyl moiety introduces a polar region that can enhance binding affinity through dipole-dipole interactions.

The synthesis of N,N-Dimethyl-3-(methylsulfonimidoyl)propan-1-amine;Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to ensure high yield and purity. The development of efficient synthetic routes is essential for scaling up production and making this compound more accessible for industrial applications.

In conclusion, N,N-Dimethyl-3-(methylsulfonimidoyl)propan-1-amine;Dihydrochloride represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activity make it an attractive molecule for designing novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a significant role in the advancement of drug discovery and development.